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Compound of Interest

Compound Name: Dioxopromethazine

CAS No.: 13754-56-8

Cat. No.: B076312

Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

dioxopromethazine, ensuring the protection of personnel and the environment. The following

step-by-step instructions are designed to provide clarity and build upon a foundation of

laboratory safety and responsible chemical handling.

Core Disposal Principles
Based on available Safety Data Sheet (SDS) information, dioxopromethazine hydrochloride is

not classified as a hazardous substance or mixture under current regulations.[1] However, due

to the potential for environmental impact, as indicated by related phenothiazine compounds, it

is imperative to handle its disposal with diligence.[2] Dioxopromethazine should not be

disposed of in standard trash or flushed down the sewer system. The recommended disposal

method for dioxopromethazine and associated waste is incineration by a licensed hazardous

waste management service.[3][4]
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For quick reference, the following table summarizes key data points relevant to the handling

and disposal of dioxopromethazine.

Parameter Value/Information Source

Chemical Name Dioxopromethazine [5]

CAS Number 13754-56-8

Molecular Formula C17H20N2O2S

Hazard Classification
Not a hazardous substance or

mixture

Primary Disposal Route
Incineration via a licensed

waste management service

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents

Step-by-Step Disposal Protocol
Adherence to this protocol is mandatory for all personnel handling dioxopromethazine waste.

Step 1: Waste Segregation and Collection

Designated Waste Container: All solid dioxopromethazine waste, including expired or

unused product, contaminated personal protective equipment (PPE) such as gloves and lab

coats, and contaminated labware (e.g., weighing boats, pipette tips), must be collected in a

designated, properly labeled waste container.

Container Type: The container should be leak-proof, compatible with chemical waste, and

kept securely closed when not in use. For non-RCRA (Resource Conservation and Recovery

Act) pharmaceutical waste, a common practice is to use white containers with blue lids.

Labeling: The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste

for Incineration" and include the chemical name "Dioxopromethazine."

Step 2: Storage of Waste
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Secure Location: Store the sealed waste container in a designated, secure area away from

general laboratory traffic and incompatible materials.

Ventilation: The storage area should be well-ventilated.

Step 3: Arrangement for Disposal

Contact Environmental Health and Safety (EHS): Liaise with your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor to

schedule a pickup for the dioxopromethazine waste.

Documentation: Maintain a detailed log of the waste generated, including the quantity and

the date it was placed in the disposal container. This documentation is crucial for regulatory

compliance.

Step 4: Spill Management

In the event of a dioxopromethazine spill, follow these procedures:

Ensure Personal Safety: Wear appropriate PPE, including safety goggles, gloves, and a lab

coat.

Containment: Prevent the spill from spreading and keep it away from drains or water

courses.

Cleanup: For liquid spills, absorb the material with an inert, non-combustible absorbent

material (e.g., vermiculite, sand). For solid spills, carefully sweep or scoop the material to

avoid creating dust.

Disposal of Cleanup Materials: All contaminated cleanup materials must be placed in the

designated dioxopromethazine waste container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, such as alcohol,

and then wash with soap and water.

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical flow of the disposal process.
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Dioxopromethazine Waste Disposal Workflow
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'Non-Hazardous Pharmaceutical Waste'
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Waste Collected for
Incineration

Maintain Disposal Records

Click to download full resolution via product page

Caption: Dioxopromethazine Waste Management Workflow.
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Dioxopromethazine Spill Response Plan

Dioxopromethazine Spill Occurs

Don Appropriate PPE
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Absorb/Sweep Up Spilled Material

Place Contaminated Materials in
Dioxopromethazine Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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